Cas no 1267600-33-8 (1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine)

• Product Name: 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine
• CAS No: 1267600-33-8
• CID: 4584522
• PubChem ID: 75355753
• Update Time: 2025-05-21

1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine
• 1H-Tetrazole-5-methanamine, α,1-dimethyl-

Additional information on 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine

Recent Advances in the Study of 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine (CAS: 1267600-33-8)

The compound 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine (CAS: 1267600-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole moiety, has shown promising potential in various therapeutic applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine, highlighting its efficiency and scalability. The researchers employed a novel catalytic method to optimize yield and purity, which is critical for its application in high-throughput screening and drug development. The study also investigated the compound's stability under various physiological conditions, providing valuable insights for its potential use in vivo.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its binding affinity to specific biological targets. The results indicated that 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding opens new avenues for its use in designing anti-inflammatory agents, particularly for chronic conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological potential, recent computational studies have utilized 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine as a model compound to explore structure-activity relationships (SAR) in tetrazole derivatives. Molecular docking simulations and quantum mechanical calculations have provided a deeper understanding of how structural modifications can enhance its bioactivity and selectivity. These insights are invaluable for the rational design of next-generation therapeutics.

Despite these advancements, challenges remain in the clinical translation of 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, 1-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)ethan-1-amine (CAS: 1267600-33-8) represents a promising scaffold in medicinal chemistry, with recent research underscoring its versatility and applicability in drug discovery. Continued investigation into its pharmacological properties and optimization strategies will likely yield significant contributions to the development of novel therapeutics in the coming years.